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Compound of Interest

Compound Name:
1-(Morpholin-4-ylmethyl)-2-

naphthol

Cat. No.: B1265929 Get Quote

For Immediate Reference: Researchers, scientists, and drug development professionals must

handle 1-(Morpholin-4-ylmethyl)-2-naphthol with care, recognizing its hazardous properties.

This guide provides essential safety and disposal information to ensure compliant and safe

laboratory operations.

This compound is classified as harmful if swallowed or inhaled, a skin and eye irritant, and is

very toxic to aquatic life.[1] Proper disposal is not merely a matter of compliance but a critical

step in protecting laboratory personnel and the environment. Adherence to institutional and

local environmental regulations is mandatory.

Key Safety and Hazard Information
Before handling, it is crucial to be aware of the chemical's properties and associated hazards.

This information is critical for safe handling and in the event of an accidental spill.
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Property Value

Molecular Formula C₁₅H₁₇NO₂[1]

Molecular Weight 243.30 g/mol [1]

Appearance Beige solid[2]

Hazards

Harmful if swallowed or inhaled.[1][2] Causes

skin irritation and serious eye damage.[1] May

cause respiratory irritation.[1] Very toxic to

aquatic life.[1][2]

Toxicity (LD50) 320 mg/kg (Intravenous, mouse)[3]

Personal Protective Equipment (PPE)

Wear protective gloves, protective clothing, eye

protection, and face protection.[1] Use only in a

well-ventilated area or under a chemical fume

hood.[2][4]

Experimental Protocol: Waste Disposal Procedure
The following step-by-step protocol outlines the recommended procedure for the disposal of 1-
(Morpholin-4-ylmethyl)-2-naphthol waste in a laboratory setting. This procedure is based on

general guidelines for hazardous chemical waste management.

1. Waste Segregation and Collection:

Designate a specific, clearly labeled hazardous waste container for 1-(Morpholin-4-
ylmethyl)-2-naphthol and any materials contaminated with it (e.g., gloves, weighing paper,

contaminated glassware).

The container must be made of a compatible material and have a tightly sealing lid.

Do not mix this waste with other chemical waste streams, such as halogenated solvents or

acidic waste, to prevent unforeseen reactions.

2. Container Labeling and Storage:
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Label the waste container with "Hazardous Waste" and the full chemical name: "1-
(Morpholin-4-ylmethyl)-2-naphthol".

List the approximate concentration and quantity of the waste.

Store the sealed container in a designated, cool, dry, and well-ventilated secondary

containment area, away from incompatible materials.

3. Spill Management:

In the event of a spill, evacuate the immediate area.

Ensure adequate ventilation and wear appropriate PPE.

Cover the spill with an inert absorbent material such as vermiculite or sand.

Collect the absorbed material using non-sparking tools and place it into the designated

hazardous waste container.

4. Final Disposal:

Once the waste container is full, or in accordance with your institution's policies, arrange for

its disposal through your Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.

Complete all required waste disposal forms, providing an accurate description of the

contents.

Do not attempt to dispose of this chemical down the drain or in regular trash, as it is very

toxic to aquatic life.[1][2]

While chemical neutralization can be a method for treating some hazardous waste, specific,

validated protocols for 1-(Morpholin-4-ylmethyl)-2-naphthol are not readily available.

Therefore, the most prudent and compliant method of disposal is through a certified hazardous

waste management service.
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The following diagram illustrates the logical flow for the proper disposal of 1-(Morpholin-4-
ylmethyl)-2-naphthol waste.
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Click to download full resolution via product page

Caption: Workflow for the compliant disposal of 1-(Morpholin-4-ylmethyl)-2-naphthol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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